Cas no 2229070-65-7 (3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229070-65-7
• MF: C₈H₁₁F₆N
• MW: 235.170063257217
• CID: 6103048
• PubChem ID: 165698595
• Update Time: 2025-07-02

3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1940249
• 2229070-65-7

• Inchi： 1S/C8H11F6N/c1-6(2)3(5(6)15)4(7(9,10)11)8(12,13)14/h3-5H,15H2,1-2H3
• InChI Key： UAZZZFYASMIRRR-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C1C(C1(C)C)N)(F)F

Computed Properties

• Exact Mass: 235.07956833g/mol
• Monoisotopic Mass: 235.07956833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine

Research Brief on 3-(1,1,1,3,3,3-Hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229070-65-7)

The compound 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229070-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated cyclopropylamine derivative exhibits unique physicochemical properties due to its hexafluoroisopropyl and dimethylcyclopropyl moieties, making it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic applications of this compound as a key intermediate in the preparation of novel antiviral agents. The research team demonstrated its utility in the synthesis of potent inhibitors targeting viral proteases, with the hexafluoroisopropyl group contributing to enhanced binding affinity through hydrophobic interactions. The compound's stability under physiological conditions was also highlighted as a significant advantage for in vivo applications.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, attributed to the optimal lipophilicity provided by the fluorinated groups, has been demonstrated in preclinical models. Researchers at several pharmaceutical companies have incorporated this scaffold into their discovery programs for neurodegenerative diseases, with particular interest in its application for Alzheimer's and Parkinson's disease therapeutics.

The metabolic stability of 2229070-65-7 has been the subject of recent pharmacokinetic studies. Data presented at the 2023 American Chemical Society National Meeting showed that the dimethylcyclopropylamine moiety confers remarkable resistance to oxidative metabolism, while the hexafluoroisopropyl group minimizes undesirable metabolic pathways. These properties contribute to an improved drug-like profile compared to non-fluorinated analogs.

Ongoing research is exploring the compound's utility in radiopharmaceutical applications. The fluorine atoms present in the structure make it an attractive candidate for ¹⁸F-labeling, potentially enabling its use in positron emission tomography (PET) imaging. Preliminary results suggest that derivatives of 2229070-65-7 could serve as novel radiotracers for imaging specific enzyme activities in cancer and neurological disorders.

From a synthetic chemistry perspective, recent advances have improved the scalability of 2229070-65-7 production. A 2024 patent application describes an optimized asymmetric synthesis route that achieves >99% enantiomeric purity, addressing previous challenges in stereocontrol. This development is particularly significant as the stereochemistry of the cyclopropylamine moiety has been shown to critically influence biological activity in many therapeutic applications.

In conclusion, 3-(1,1,1,3,3,3-hexafluoropropan-2-yl)-2,2-dimethylcyclopropan-1-amine represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. Its unique combination of fluorine atoms and constrained cyclopropyl geometry offers distinct advantages for medicinal chemistry optimization. Continued research into this compound and its derivatives is expected to yield important contributions to the development of novel therapeutic agents across multiple disease areas.